
Personal protective equipment for handling FN-
1501-propionic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FN-1501-propionic acid

Cat. No.: B12414685 Get Quote

Essential Safety and Handling Guide for FN-
1501-Propionic Acid
Disclaimer: A specific Safety Data Sheet (SDS) for FN-1501-propionic acid is not readily

available. The following guidance is based on the known hazards of the propionic acid

functional group and established safety protocols for handling corrosive organic acids in a

laboratory setting. Researchers should handle this compound with caution and treat it as

potentially hazardous.

Hazard Identification
FN-1501-propionic acid, due to its propionic acid moiety, should be considered a corrosive

compound. Potential hazards include:

Skin Corrosion/Irritation: Causes severe skin burns and damage upon contact.[1][2][3][4]

Serious Eye Damage/Irritation: Poses a high risk of serious eye damage.[1][2][3][4]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1][3]

Flammability: As with many organic acids, it may be a flammable liquid and vapor.[1][3]
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A multi-layered approach to PPE is crucial to minimize exposure. The following table outlines

the recommended PPE for handling FN-1501-propionic acid.

Body Part Recommended Protection Specifications & Rationale

Eyes/Face
Chemical Splash Goggles,

Face Shield

Goggles should be worn at all

times. A face shield over

goggles is required when there

is a risk of splashing.[5][6][7]

Skin/Body
Chemical-Resistant Laboratory

Coat, Apron

A lab coat is mandatory. A

chemical-resistant apron

should be worn over the lab

coat for added protection

against splashes.[6][8][9]

Hands
Chemical-Resistant Gloves

(Nitrile or Neoprene)

Disposable nitrile gloves are

the minimum requirement for

incidental contact. For

prolonged handling, consider

heavier-duty gloves.[5][6][9]

Gloves must be inspected

before use and removed

immediately if contaminated.[3]

[5]

Respiratory Chemical Fume Hood

All work with FN-1501-

propionic acid should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[9][10] If a fume hood is not

available, a respirator may be

required after a formal hazard

assessment.[6][7]

Operational Plan: Safe Handling and Disposal
Adherence to a strict operational plan is essential for safety.
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Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area.[1][2][11]

Keep the container tightly closed when not in use.[1][2][4]

Segregate from bases, oxidizing agents, and other incompatible materials.[8][10][11] Storage

in a dedicated corrosives cabinet is recommended.[8][9][10]

Handling and Use:

All handling of FN-1501-propionic acid must be performed inside a certified chemical fume

hood.[9][10]

Ensure an eyewash station and safety shower are readily accessible.[12]

When diluting, always add the acid to water slowly, never the other way around.[10]

Avoid creating aerosols or mists.[10]

Wash hands thoroughly after handling the material.[1][10]

Disposal:

Dispose of FN-1501-propionic acid and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations.[3]

Do not pour down the drain.[1][2]

Use designated, properly labeled waste containers.

Spill and Emergency Procedures
Spills:

Small Spills (inside a fume hood):
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Alert others in the immediate area.

Neutralize the spill with a suitable agent like sodium bicarbonate.[13]

Absorb the neutralized spill with an inert material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for hazardous waste disposal.[13]

Large Spills (or any spill outside a fume hood):

Evacuate the area immediately.

Alert your supervisor and institutional safety office.

Prevent others from entering the area.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4][11]

Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Seek immediate medical attention.[2][4]

[11]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][3][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2][4][11]

Quantitative Data (Propionic Acid as a Reference)
The following table provides data for propionic acid, which should be used as a reference for

understanding the potential hazards of FN-1501-propionic acid.
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Property Value Source

CAS Number 79-09-4 [1][3][4]

Molecular Formula C3H6O2 [3]

Molecular Weight 74.08 g/mol [3]

Boiling Point 141 °C [13]

Flash Point 52 °C [13]

pH 2.5 (100 g/L aq. sol.) [11]

Safe Handling Workflow
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Caption: Workflow for the safe handling of FN-1501-propionic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12414685?utm_src=pdf-body-img
https://www.benchchem.com/product/b12414685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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